Cas no 2138123-03-0 (1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene)

• Product name: 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene
• CAS No: 2138123-03-0
• MF: C₁₃H₁₆BrClO
• MW: 303.622542381287
• CID: 5877142
• PubChem ID: 165489839

1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene
• EN300-1137048
• 2138123-03-0
• 1-[2-bromo-1-(1-cyclopropylethoxy)ethyl]-3-chlorobenzene

• Inchi： 1S/C13H16BrClO/c1-9(10-5-6-10)16-13(8-14)11-3-2-4-12(15)7-11/h2-4,7,9-10,13H,5-6,8H2,1H3
• InChI Key： LYTSTRBCCHXWDD-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)Cl)OC(C)C1CC1

Computed Properties

• Exact Mass: 302.00731g/mol
• Monoisotopic Mass: 302.00731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 4.2

Additional information on 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene

Recent Advances in the Study of 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene (CAS: 2138123-03-0)

The compound 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene (CAS: 2138123-03-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.

Recent studies have focused on the synthesis and optimization of 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a yield of 78% with high enantiomeric purity. This advancement is critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro assays have shown that 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene exhibits potent inhibitory effects against certain kinase enzymes implicated in cancer progression. Specifically, the compound demonstrated IC50 values in the low micromolar range against EGFR and HER2 kinases, suggesting its potential as a lead compound for targeted cancer therapies. Further mechanistic studies are underway to elucidate its mode of action and selectivity profile.

Another area of interest is the compound's potential application in neurodegenerative diseases. A recent preprint (BioRxiv, 2023) reported that 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene can modulate the activity of gamma-secretase, an enzyme involved in the production of amyloid-beta peptides. This finding opens new avenues for research into Alzheimer's disease therapeutics, although in vivo validation is still required.

Despite these promising results, challenges remain in the development of 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of these findings into clinical applications.

In conclusion, 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-3-chlorobenzene represents a promising candidate for drug development, with demonstrated activity in oncology and neurodegenerative disease models. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial for advancing this compound toward clinical trials.